Cas no 1350028-91-9 (5-Fluoro-7-hydroxy-1H-benzimidazole)

• Product Name: 5-Fluoro-7-hydroxy-1H-benzimidazole
• CAS No: 1350028-91-9
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4825328
• Update Time: 2025-06-30

5-Fluoro-7-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-hydroxy-1H-benzimidazole

• Inchi： 1S/C7H5FN2O/c8-4-1-5-7(6(11)2-4)10-3-9-5/h1-3,11H,(H,9,10)
• InChI Key： XMODOXXNYTZENZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)NC=N2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 5-Fluoro-7-hydroxy-1H-benzimidazole

5-Fluoro-7-hydroxy-1H-benzimidazole (CAS No. 1350028-91-9): A Comprehensive Overview

5-Fluoro-7-hydroxy-1H-benzimidazole (CAS No. 1350028-91-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, often found in drugs targeting various diseases. The introduction of a fluorine atom at the 5-position and a hydroxyl group at the 7-position in 5-Fluoro-7-hydroxy-1H-benzimidazole significantly alters its physicochemical properties and biological activity. These modifications can enhance the compound's lipophilicity, metabolic stability, and target selectivity, making it a promising candidate for drug development.

Recent studies have explored the potential of 5-Fluoro-7-hydroxy-1H-benzimidazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific enzymes involved in neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Fluoro-7-hydroxy-1H-benzimidazole effectively inhibited the activity of monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative processes.

In addition to its neuroprotective effects, 5-Fluoro-7-hydroxy-1H-benzimidazole has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in the Cancer Research journal reported that 5-Fluoro-7-hydroxy-1H-benzimidazole selectively inhibited the growth of human breast cancer cells by disrupting the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer.

The pharmacokinetic properties of 5-Fluoro-7-hydroxy-1H-benzimidazole have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged action at the target site. These characteristics make it an attractive candidate for further clinical development.

The safety profile of 5-Fluoro-7-hydroxy-1H-benzimidazole is another critical aspect of its evaluation. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-Fluoro-7-hydroxy-1H-benzimidazole (CAS No. 1350028-91-9) represents a promising lead compound with potential applications in the treatment of neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for novel therapeutic strategies in these challenging medical fields.